2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-phenylacetamide

• Molecular Formula: C22H19N3O4S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 2-[5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C22H19N3O4S/c1-28-17-9-8-14(10-18(17)29-2)16-12-30-21-20(16)22(27)25(13-23-21)11-19(26)24-15-6-4-3-5-7-15/h3-10,12-13H,11H2,1-2H3,(H,24,26)
• InChI Key: OGRPKXBQARUWMQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)NC4=CC=CC=C4)OC

Description

2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-phenylacetamide, also known as DTT-TPA, is a chemical compound that has drawn attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-phenylacetamide works by inhibiting the activity of enzymes that are involved in the production of reactive oxygen species (ROS), which are known to cause oxidative damage to cells. It also activates the Nrf2/ARE pathway, which is responsible for the expression of antioxidant genes and the removal of toxic substances from cells.
Biochemical and Physiological Effects:
This compound has been shown to reduce oxidative stress, inflammation, and cell death in various cell and animal models. It also improves cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-phenylacetamide is a relatively stable compound that can be easily synthesized and purified. However, its low solubility in aqueous solutions can make it difficult to use in certain experiments. It also has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent.

Future Directions

Future research on 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-phenylacetamide could focus on improving its solubility and stability in aqueous solutions, as well as exploring its potential applications in other fields such as materials science and nanotechnology. It could also be studied in combination with other compounds to enhance its therapeutic effects. Additionally, further studies could be conducted to better understand its mechanism of action and potential side effects.

Synthesis Methods

2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-phenylacetamide can be synthesized through a multi-step process involving the condensation of 2-aminobenzamide, 4-chloro-3-nitrobenzoic acid, and 2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one followed by reduction and acetylation. The final product is obtained through recrystallization and purification by column chromatography.

Scientific Research Applications

2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-phenylacetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. It has been found to exhibit antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.